Cas no 30257-01-3 (Methyl (1R,4aR,4bS,7R,8aR,10aR)-7-ethyl-1,4a,7-trimethyl-3,4,4b,5,6,8,8a,9,10,10a-decahydro-2H-phenanthrene-1-carboxylate)
30257-01-3 structure
Product Name:Methyl (1R,4aR,4bS,7R,8aR,10aR)-7-ethyl-1,4a,7-trimethyl-3,4,4b,5,6,8,8a,9,10,10a-decahydro-2H-phenanthrene-1-carboxylate
CAS No:30257-01-3
MF:C21H36O2
MW:320.509346961975
CID:2664245
Update Time:2023-08-06
Methyl (1R,4aR,4bS,7R,8aR,10aR)-7-ethyl-1,4a,7-trimethyl-3,4,4b,5,6,8,8a,9,10,10a-decahydro-2H-phenanthrene-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- (1R)-7β-Ethyl-1,2,3,4,4a,4bα,5,6,7,8,8aα,9,10,10aα-tetradecahydro-1,4aβ,7-trimethyl-1α-phenanthrenecarboxylic acid methyl ester
- Methyl (1R,4aR,4bS,7R,8aR,10aR)-7-ethyl-1,4a,7-trimethyl-3,4,4b,5,6,8,8a,9,10,10a-decahydro-2H-phena
- Methyl (1R,4aR,4bS,7R,8aR,10aR)-7-ethyl-1,4a,7-trimethyl-3,4,4b,5,6,8,8a,9,10,10a-decahydro-2H-phenanthrene-1-carboxylate
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- Inchi: 1S/C21H36O2/c1-6-19(2)13-10-16-15(14-19)8-9-17-20(16,3)11-7-12-21(17,4)18(22)23-5/h15-17H,6-14H2,1-5H3/t15-,16+,17-,19-,20-,21-/m1/s1
- InChI Key: MFVKHHMUIWTAHZ-ZNUBSMLTSA-N
- SMILES: O(C)C([C@]1(C)CCC[C@@]2(C)[C@H]1CC[C@@H]1C[C@](C)(CC)CC[C@H]21)=O
Computed Properties
- Exact Mass: 320.272
- Monoisotopic Mass: 320.272
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
Methyl (1R,4aR,4bS,7R,8aR,10aR)-7-ethyl-1,4a,7-trimethyl-3,4,4b,5,6,8,8a,9,10,10a-decahydro-2H-phenanthrene-1-carboxylate Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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